Cas no 78751-36-7 (Propanoic acid, 2-[(phenylthioxomethyl)thio]-)

Propanoic acid, 2-[(phenylthioxomethyl)thio]-, is a sulfur-containing organic compound characterized by its unique thiocarbonyl and thioether functional groups. This structure imparts reactivity useful in organic synthesis, particularly in the formation of thioester derivatives or as an intermediate in heterocyclic chemistry. The phenylthioxomethyl moiety enhances its stability while allowing for selective transformations under controlled conditions. Its dual thio-functionalization offers versatility in nucleophilic and electrophilic reactions, making it valuable for applications in agrochemicals, pharmaceuticals, and specialty chemicals. The compound's well-defined molecular architecture ensures consistent performance in synthetic pathways, facilitating precise modifications for target applications. Proper handling is advised due to potential sensitivity to oxidation and moisture.

Propanoic acid, 2-[(phenylthioxomethyl)thio]- structure

78751-36-7 structure

Product Name:Propanoic acid, 2-[(phenylthioxomethyl)thio]-

CAS No:78751-36-7

MF:C₁₀H₁₀O₂S₂

MW:226.315200328827

MDL:MFCD23143976

CID:534021

PubChem ID:44588047

Update Time:2025-10-18

Propanoic acid, 2-[(phenylthioxomethyl)thio]- Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 2-[(phenylthioxomethyl)thio]-
- 2-(benzenecarbonothioylsulfanyl)propanoic acid
- 2-(THIOBENZOYLTHIO)PROPIONICACID,MIN.97
- 2-(BENZENECARBOTHIOYLSULFANYL)PROPANOIC ACID
- SCHEMBL13533998
- 2-(Phenylcarbonothioylthio)propanoic acid
- 2-(Thiobenzoylthio)propionic acid
- 2-[(Benzenecarbothioyl)sulfanyl]propanoic acid
- 2-[thiobenzoylsulfanyl] propionic acid
- 2-((Phenylcarbonothioyl)thio)propanoicacid
- 2-(Phenylcarbonothioylthio)propanoic acid, 98%
- MFCD23143976
- CS-0133368
- 78751-36-7
- CHEMBL456189
- 2-((Phenylcarbonothioyl)thio)propanoic acid
- DTXSID90659586
- G90420
- MDL： MFCD23143976
- Inchi： 1S/C10H10O2S2/c1-7(9(11)12)14-10(13)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)
- InChI Key： HPSQKMAZWIIJBT-UHFFFAOYSA-N
- SMILES： S(C(C1C=CC=CC=1)=S)C(C(=O)O)C

Computed Properties

Exact Mass: 226.01222190g/mol
Monoisotopic Mass: 226.01222190g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 94.7Å²

Experimental Properties

Sensitiveness: light sensitive, store cold

Propanoic acid, 2-[(phenylthioxomethyl)thio]- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

Propanoic acid, 2-[(phenylthioxomethyl)thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	16-0532-100mg	2-(Thiobenzoylthio)propionicacid,min.97%	78751-36-7	min.97%	100mg	1410.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	16-0532-500mg	2-(Thiobenzoylthio)propionicacid,min.97%	78751-36-7	min.97%	500mg	5643.0CNY	2021-07-10
abcr	AB401885-100 mg	2-(Thiobenzoylthio)propionic acid, min. 97%; .	78751-36-7		100mg	€113.00	2023-04-25
abcr	AB401885-500 mg	2-(Thiobenzoylthio)propionic acid, min. 97%; .	78751-36-7		500mg	€435.00	2023-04-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T909661-100mg	2-(Thiobenzoylthio)propionic acid	78751-36-7		100mg	￥3,240.00	2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	16-0532-100mg	2-(Thiobenzoylthio)propionicacid,min.97%	78751-36-7	min.97%	100mg	1410CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	16-0532-500mg	2-(Thiobenzoylthio)propionicacid,min.97%	78751-36-7	min.97%	500mg	5643CNY	2021-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1204008-100mg	2-(Phenylcarbonothioylthio)propanoic acid	78751-36-7	97%	100mg	￥1469.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1204008-500mg	2-(Phenylcarbonothioylthio)propanoic acid	78751-36-7	97%	500mg	￥6781.00	2024-07-28
abcr	AB401885-100mg	2-(Thiobenzoylthio)propionic acid, min. 97%; .	78751-36-7		100mg	€120.00	2025-04-16